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Compound of Interest

Compound Name: 7-Nitroquinoline

Cat. No.: B188568

This technical guide provides a detailed overview of the melting and boiling points of 7-
Nitroquinoline, tailored for researchers, scientists, and professionals in drug development.
The document outlines the physical properties, experimental methodologies for their
determination, and a logical workflow for such experimental procedures.

Physicochemical Data of 7-Nitroquinoline

7-Nitroquinoline is a yellow, needle-like crystalline solid.[1] It is characterized by the chemical
formula CeHeN202 and a molar mass of 174.16 g/mol .[1] The compound is poorly soluble in
water but soluble in organic solvents like alcohols and ketones.[1] It serves as a crucial
intermediate in the synthesis of various organic compounds, including drugs and dyes.[1]

Quantitative Properties

The key physical constants for 7-Nitroquinoline are summarized in the table below. These
values are critical for its identification, purification, and application in various chemical
processes.
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Property Value Notes

Melting Point 132.5°C [1]

Boiling Point 305.12°C Rough estimate[1]
Density 1.2190 g/cm3 Estimate[1]

Flash Point 156.7°C

Vapor Pressure 0.000233 mmHg at 25°C[1]

Experimental Protocols for Determination of
Physical Properties

While specific experimental records for the determination of 7-Nitroquinoline's melting and
boiling points are not detailed in the provided literature, standard organic chemistry laboratory
techniques are employed for such measurements.

Melting Point Determination

The melting point of a crystalline solid is a key indicator of its purity.[2] Pure compounds
typically exhibit a sharp melting point, melting over a narrow range of 0.5-1.0°C.[2] Impurities
tend to lower and broaden the melting range.[2]

A common method involves a melting point apparatus, such as a Mel-Temp or a Thiele tube.[2]
General Protocol using a Capillary Method:

o Sample Preparation: A small amount of the dry, finely powdered 7-Nitroquinoline is packed
into a capillary tube, sealed at one end.[3][4] The sample should be compacted to ensure
uniform heat transfer.[5]

o Apparatus Setup: The capillary tube is placed in a heating block or oil bath adjacent to a
thermometer.[2]

¢ Heating: The apparatus is heated slowly, typically at a rate of about 2°C per minute,
especially when approaching the expected melting point.[2] A preliminary, faster heating can
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be done to find an approximate range.[2]

o Observation: The temperature at which the solid first begins to liquefy is recorded as the start
of the melting range. The temperature at which the entire sample becomes a clear liquid is
the end of the range.[2]

Boiling Point Determination

The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding
atmospheric pressure.[6][7]

General Protocol using a Micro-Boiling Point (Thiele Tube) Method:

Sample Preparation: A small volume (a few milliliters) of the liquid sample is placed in a
small test tube or fusion tube.[6][8]

o Apparatus Setup: A capillary tube, sealed at one end, is inverted and placed inside the test
tube containing the sample.[8] This assembly is then attached to a thermometer and
immersed in a Thiele tube containing a heating oil (like mineral oil or silicone oil).[8][9]

e Heating: The side arm of the Thiele tube is gently and evenly heated.[8] As the temperature
rises, the air trapped in the capillary tube will be expelled, followed by a steady stream of
vapor from the boiling liquid.[9]

o Observation: Heating is discontinued once a vigorous and continuous stream of bubbles
emerges from the capillary tube.[8] As the apparatus cools, the bubbling will slow down and
stop. The boiling point is the temperature at which the liquid is drawn back into the capillary
tube.[8][9]

Visualized Experimental Workflow

The following diagram illustrates a generalized workflow for the determination of the melting
point of a solid organic compound like 7-Nitroquinoline.
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Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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